Cas no 307-59-5 (perfluorododecane)

• Product Name: perfluorododecane
• CAS No: 307-59-5
• MF: C₁₂F₂₆
• MW: 638.086894989014
• MDL: MFCD00042084
• CID: 82103
• PubChem ID: 78973
• Update Time: 2025-10-19

perfluorododecane Chemical and Physical Properties

Names and Identifiers

• perfluorododecane
• 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,12-hexacosafluorododecane
• Perfluoro-n-dodecane
• Perfluoro-n-dodecaneneat
• Hexacosafluor-dodecan
• hexacosafluoro-dodecane
• n-Perfluorododecane
• PC5992D
• Perfluoro-dodecane
• Hexacosafluorododecane
• EINECS 206-204-8
• AKOS016015503
• Hexacosafluoro-n-dodecane
• Dodecane, 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,12-hexacosafluoro-
• FT-0731542
• 307-59-5
• FS-4444
• LZ2D6NE3MV
• MFCD00042084
• P1755
• DTXSID30184726
• SCHEMBL62622
• T72271
• NS00018919
• C12F26
• DB-231637

• MDL： MFCD00042084
• Inchi： 1S/C12F26/c13-1(14,3(17,18)5(21,22)7(25,26)9(29,30)11(33,34)35)2(15,16)4(19,20)6(23,24)8(27,28)10(31,32)12(36,37)38
• InChI Key： WNZGTRLARPEMIG-UHFFFAOYSA-N
• SMILES： FC(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)F
• BRN： 1811139

Computed Properties

• Exact Mass: 637.95800
• Monoisotopic Mass: 637.958
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 38
• Rotatable Bond Count: 11
• Complexity: 792
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 9.2
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Not available
• Density: >1.5
• Melting Point: 75 °C
• Boiling Point: 178°C
• Flash Point: 178°C
• Refractive Index: 1.2830 (estimate)
• PSA: 0.00000
• LogP: 8.46400
• Solubility: Not available

perfluorododecane Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on perfluorododecane

Perfluorododecane (CAS No. 307-59-5): An Overview of Properties, Applications, and Recent Research

Perfluorododecane (CAS No. 307-59-5) is a perfluorinated compound that has garnered significant attention in various scientific and industrial applications due to its unique chemical and physical properties. This compound is characterized by its high chemical stability, low reactivity, and excellent biocompatibility, making it a valuable material in fields such as pharmaceuticals, biomedical research, and materials science.

The molecular formula of perfluorododecane is C₁₂F₂₆, and it is a colorless, odorless liquid with a high boiling point of approximately 388°C. Its density is around 1.76 g/cm³ at room temperature, which is significantly higher than that of water. The high density and low surface tension of perfluorododecane contribute to its exceptional ability to wet and penetrate various surfaces, making it useful in applications requiring excellent spreading properties.

In the pharmaceutical industry, perfluorododecane has been explored for its potential as a drug delivery vehicle. Its biocompatibility and low toxicity make it suitable for use in intravenous emulsions and other formulations designed to deliver therapeutic agents to specific sites within the body. Recent studies have shown that perfluorododecane-based emulsions can enhance the solubility and bioavailability of poorly soluble drugs, thereby improving their therapeutic efficacy.

In the realm of biomedical research, perfluorododecane has found applications in oxygen-carrying fluids for artificial blood substitutes. Its high oxygen solubility allows it to transport significant amounts of oxygen without the need for hemoglobin, making it a promising candidate for use in emergency medical situations where blood transfusions are not immediately available. Additionally, perfluorododecane-based oxygen carriers have been studied for their potential in enhancing tissue oxygenation during surgical procedures and in treating ischemic conditions.

The unique properties of perfluorododecane also make it an attractive material for use in materials science and engineering. Its low reactivity and high thermal stability allow it to be used as a heat transfer fluid in high-temperature applications, such as in the cooling systems of electronic devices and industrial processes. Furthermore, its ability to form stable emulsions with water has led to its use in the development of advanced lubricants and coatings that offer improved performance under harsh operating conditions.

In recent years, there has been growing interest in the environmental impact of perfluorinated compounds, including perfluorododecane. While these compounds are known for their durability and resistance to degradation, concerns have been raised about their persistence in the environment and potential long-term effects on ecosystems. As a result, ongoing research is focused on developing more sustainable alternatives and improving the biodegradability of these materials while maintaining their beneficial properties.

To address these environmental concerns, scientists are exploring novel synthesis methods that reduce the environmental footprint of perfluorinated compounds. For example, recent studies have investigated the use of green solvents and catalysts in the production of perfluorododecane, aiming to minimize waste generation and energy consumption during the manufacturing process. These efforts are part of a broader trend towards more sustainable chemical practices that balance industrial needs with environmental stewardship.

In conclusion, perfluorododecane (CAS No. 307-59-5) is a versatile compound with a wide range of applications across various fields. Its unique properties make it an invaluable material in pharmaceuticals, biomedical research, materials science, and other industries. Ongoing research continues to uncover new uses for this compound while also addressing environmental concerns through innovative synthesis methods and sustainable practices.